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Compound of Interest

Compound Name: Benzyl-PEG13-THP

Cat. No.: B15544367 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in a

laboratory setting. It is not a substitute for a formal Safety Data Sheet (SDS). Users should

always consult the official SDS provided by the supplier and adhere to all institutional and

governmental safety regulations. The information herein is compiled from available data on

similar chemical entities and general laboratory safety practices, as specific data for Benzyl-
PEG13-THP is limited.

Introduction
Benzyl-PEG13-THP is a polyethylene glycol (PEG)-based linker molecule commonly utilized in

the synthesis of Proteolysis Targeting Chimeras (PROTACs). PROTACs are heterobifunctional

molecules that recruit an E3 ubiquitin ligase to a target protein, leading to its degradation. The

linker component, such as Benzyl-PEG13-THP, plays a crucial role in the efficacy and

pharmacokinetic properties of the resulting PROTAC. This guide provides a detailed overview

of the known safety and handling considerations for Benzyl-PEG13-THP to ensure its safe use

in research and development.

Chemical and Physical Properties
Limited specific experimental data for Benzyl-PEG13-THP is publicly available. The following

table summarizes its known properties and predicted characteristics based on its structure.
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Property Value Source/Comment

Molecular Formula C₃₈H₆₈O₁₅
MedChemExpress Product

Information

Molecular Weight 764.94 g/mol
MedChemExpress Product

Information

Appearance
Likely a colorless to pale

yellow oil or waxy solid

Based on similar PEGylated

compounds

Solubility

Expected to be soluble in a

range of organic solvents such

as dichloromethane, and

dimethylformamide. Limited

solubility in water is

anticipated.

General property of similar

molecules

Boiling Point Not determined

Melting Point Not determined

Vapor Pressure Not determined

Density Not determined

Hazard Identification and Toxicological Profile
No specific toxicological studies for Benzyl-PEG13-THP have been identified. The hazard

assessment is based on the constituent parts of the molecule: the benzyl group, the

polyethylene glycol (PEG) chain, and the tetrahydropyranyl (THP) ether.

Summary of Potential Hazards
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Hazard Class Description

Acute Toxicity (Oral, Dermal, Inhalation)
No data available. Assumed to be of low to

moderate toxicity based on PEG.

Skin Corrosion/Irritation
May cause skin irritation upon prolonged or

repeated contact.[1]

Serious Eye Damage/Irritation May cause serious eye irritation.[1]

Respiratory Sensitization

No data available. High concentrations of

aerosols or vapors may cause respiratory

irritation.[1]

Germ Cell Mutagenicity No data available.

Carcinogenicity No data available.

Reproductive Toxicity No data available.

Specific Target Organ Toxicity (Single Exposure) May cause respiratory irritation.[1]

Specific Target Organ Toxicity (Repeated

Exposure)

No data available. Long-term exposure effects

are unknown.

Aspiration Hazard No data available.

Chemical Hazard

May form explosive peroxides upon storage,

particularly if exposed to air and light.[1][2]

Flammable.[1][2]

Discussion of Component Hazards
Polyethylene Glycol (PEG): PEGs are generally considered to have low toxicity and are used

in numerous pharmaceutical applications.[3][4][5] However, there is some evidence that

PEGylated compounds can elicit an immune response, leading to the formation of anti-PEG

antibodies.[6][7]

Tetrahydropyranyl (THP) Ether: The THP group is a common protecting group for alcohols.

The parent compound, tetrahydropyran, is a flammable liquid and can form explosive

peroxides upon standing.[1][2] This is a significant concern for the storage and handling of

Benzyl-PEG13-THP. THP ethers are sensitive to acidic conditions.[8]
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Benzyl Group: The benzyl group is a common substituent in organic chemistry and is

generally of low toxicity.

Experimental Protocols and Handling Procedures
As no specific experimental protocols for Benzyl-PEG13-THP were found, a general workflow

for the safe handling of a novel research chemical is provided below.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling. The following minimum PPE is

recommended:

PPE Item Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection Chemically resistant gloves (e.g., nitrile).

Skin and Body Protection Laboratory coat. Closed-toe shoes.

Respiratory Protection

Not typically required if handled in a well-

ventilated area or chemical fume hood. Use a

respirator with an appropriate cartridge if

aerosols may be generated.

General Handling and Storage
Handling: All handling of the solid or neat compound should be performed in a chemical

fume hood or other ventilated enclosure.[9] Avoid generating dust or aerosols. Wash hands

thoroughly after handling.[9]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area. Keep

away from heat, sparks, and open flames.[2] Crucially, due to the THP ether moiety, the

container should be dated upon opening and periodically tested for the presence of

peroxides.[2] Store protected from light.

Spill Management
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In the event of a spill, evacuate the area and ensure adequate ventilation. Wear full personal

protective equipment.[9]

For liquid spills: Absorb with an inert material (e.g., sand, vermiculite).

For solid spills: Carefully sweep or vacuum the material, avoiding dust generation.[9] Collect

all contaminated material into a suitable, labeled container for hazardous waste disposal.

Disposal
This material should be treated as hazardous chemical waste.[9] Dispose of the contents and

container to an approved waste disposal facility in accordance with local, state, and federal

regulations.[9] Do not dispose of down the drain.[9]

Visualizations
Chemical Structure and Potential Hazard Points
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Figure 1. Benzyl-PEG13-THP Structure and Hazard Points
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Figure 1. Benzyl-PEG13-THP Structure and Hazard Points
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Figure 2. Safe Handling Workflow for Benzyl-PEG13-THP
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Figure 2. Safe Handling Workflow for Benzyl-PEG13-THP
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Risk Mitigation Strategy

Figure 3. Risk Mitigation Strategy
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Figure 3. Risk Mitigation Strategy

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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